Cas no 1226804-22-3 (6-Chloro-7-isopropyl-7h-purin-8(9h)-one)
1226804-22-3 structure
Product Name:6-Chloro-7-isopropyl-7h-purin-8(9h)-one
CAS No:1226804-22-3
MF:C8H9ClN4O
MW:212.636259794235
MDL:MFCD24615681
CID:1102369
PubChem ID:84679346
Update Time:2025-09-18
6-Chloro-7-isopropyl-7h-purin-8(9h)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-7,9-dihydro-7-(1-methylethyl)-8H-Purin-8-one
- 6-chloro-7-isopropyl-7h-purin-8(9h)-one
- SY036677
- 1226804-22-3
- SCHEMBL2062763
- 6-chloro-7-(propan-2-yl)-8,9-dihydro-7H-purin-8-one
- DB-219824
- A906612
- CS-0443032
- BZB80422
- 8H-Purin-8-one, 6-chloro-7,9-dihydro-7-(1-methylethyl)-
- MFCD24615681
- AC2148
- AKOS024084076
- 6-Chloro-7-isopropyl-7H-purin-8-ol
- 6-chloro-7-propan-2-yl-9H-purin-8-one
- CS-12069
- 6-CHLORO-7-ISOPROPYL-9H-PURIN-8-ONE
- 6-Chloro-7-isopropyl-7h-purin-8(9h)-one
-
- MDL: MFCD24615681
- Inchi: 1S/C8H9ClN4O/c1-4(2)13-5-6(9)10-3-11-7(5)12-8(13)14/h3-4H,1-2H3,(H,10,11,12,14)
- InChI Key: ZGMXLNRHNYAKHX-UHFFFAOYSA-N
- SMILES: ClC1C2=C(N=CN=1)NC(N2C(C)C)=O
Computed Properties
- Exact Mass: 212.0464886g/mol
- Monoisotopic Mass: 212.0464886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.1
- XLogP3: 1.1
6-Chloro-7-isopropyl-7h-purin-8(9h)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449040730-1g |
6-Chloro-7-isopropyl-7H-purin-8(9H)-one |
1226804-22-3 | 95% | 1g |
$469.70 | 2023-09-03 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY036677-0.25g |
4-Chloro-5,7-difluoroquinazoline |
1226804-22-3 | ≥95% | 0.25g |
¥1612.9 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY036677-1g |
L-Aspartic acid 4-tert-butyl ester, 98% |
1226804-22-3 | ≥95% | 1g |
¥3741.94 | 2023-09-15 | |
| TRC | C597218-10mg |
6-Chloro-7-isopropyl-7H-purin-8(9H)-one |
1226804-22-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C597218-50mg |
6-Chloro-7-isopropyl-7H-purin-8(9H)-one |
1226804-22-3 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | C597218-100mg |
6-Chloro-7-isopropyl-7H-purin-8(9H)-one |
1226804-22-3 | 100mg |
$ 230.00 | 2022-06-06 | ||
| Chemenu | CM242944-1g |
6-Chloro-7-isopropyl-7H-purin-8(9H)-one |
1226804-22-3 | 95% | 1g |
$399 | 2021-08-04 | |
| Apollo Scientific | OR471470-250mg |
6-Chloro-7-isopropyl-7H-purin-8(9H)-one |
1226804-22-3 | 250mg |
£273.00 | 2023-09-01 | ||
| Apollo Scientific | OR471470-1g |
6-Chloro-7-isopropyl-7H-purin-8(9H)-one |
1226804-22-3 | 1g |
£630.00 | 2023-09-01 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04895-1g |
6-Chloro-7-isopropyl-7H-purin-8(9H)-one |
1226804-22-3 | 95% | 1g |
¥5619.0 | 2023-09-05 |
6-Chloro-7-isopropyl-7h-purin-8(9h)-one Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
1226804-22-3 (6-Chloro-7-isopropyl-7h-purin-8(9h)-one) Related Products
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